Cas no 76629-35-1 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline
• CAS No: 76629-35-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD09971311
• CID: 1087550
• PubChem ID: 12676681
• Update Time: 2025-05-25

3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)aniline(SALTDATA: FREE)
• AC1Q2Q76
• AG-H-05874
• Ambcb4030126
• CTK5E3215
• MolPort-005-215-078
• SBB076663
• SureCN61991
• 3-[3-methyl(1,2,4-oxadiazol-5-yl)]phenyl amine
• BS-36299
• EN300-49709
• MFCD09971311
• 3-(3-methyl-[1,2,4]oxadiazol-5-yl)aniline
• AKOS005135992
• UBQBMEOGPUBDNQ-UHFFFAOYSA-N
• 76629-35-1
• BDA62935
• SCHEMBL61991
• DTXSID30506540
• G45857
• DB-356413

• MDL： MFCD09971311
• Inchi： 1S/C9H9N3O/c1-6-11-9(13-12-6)7-3-2-4-8(10)5-7/h2-5H,10H2,1H3
• InChI Key： UBQBMEOGPUBDNQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)N)=NC(C)=N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 2.20840

Additional information on 3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline

3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Aniline: A Comprehensive Overview

The compound 76629-35-1, also known as 3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Aniline, is a fascinating molecule with significant applications in various fields of chemistry. This compound belongs to the class of heterocyclic aromatic compounds, specifically the oxadiazole family. The oxadiazole ring system is a five-membered ring containing two nitrogen atoms and one oxygen atom, which imparts unique electronic properties to the molecule. The aniline moiety in this compound further enhances its reactivity and functional versatility.

The synthesis of 3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Aniline typically involves a multi-step process. The first step often involves the preparation of the oxadiazole ring through a cyclization reaction. This is followed by the introduction of the methyl group at the 3-position of the oxadiazole ring. Finally, the aniline group is introduced at the 5-position of the oxadiazole ring through a coupling reaction. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound.

One of the most notable applications of 76629-35-1 is in the field of drug discovery. The compound has shown promising results in preclinical studies as a potential candidate for treating various diseases. For instance, research has demonstrated that 3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Aniline exhibits potent anti-inflammatory and antioxidant properties. These properties make it a valuable lead compound for developing novel therapeutic agents.

In addition to its biological applications, this compound has also found utility in materials science. The unique electronic properties of the oxadiazole ring make it an attractive candidate for use in organic electronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The ability to tune its electronic properties through functionalization has further expanded its applicability in this field.

The structural versatility of 76629-35-1 has also made it a valuable tool in synthetic chemistry. It serves as an excellent building block for constructing more complex molecules with diverse functionalities. For example, researchers have utilized this compound as a precursor for synthesizing bioactive molecules with intricate architectures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 76629-35-X (where X represents substituents). These studies have revealed that the methyl group at position 3 plays a crucial role in stabilizing the molecule's electronic configuration. Furthermore, computational modeling has enabled researchers to predict the optimal conditions for synthesizing this compound on an industrial scale.

In terms of safety and handling, 76629-X-X-X (where X represents substituents) should be treated with care due to its potential reactivity under certain conditions. Proper protective equipment and adherence to standard laboratory protocols are recommended when working with this compound.

Looking ahead, ongoing research aims to further explore the potential applications of 76629-X-X-X (where X represents substituents). Future studies are expected to focus on optimizing its pharmacokinetic properties for drug delivery applications and enhancing its efficiency in electronic devices.

In conclusion, 76629-X-X-X (where X represents substituents), or 3-(Methyl group)-substituted oxadiazole derivative, is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and synthetic chemistry.